Cas no 99902-86-0 (4-(3,4-dichlorophenoxy)benzene-1,3-dicarbonitrile)

• Product Name: 4-(3,4-dichlorophenoxy)benzene-1,3-dicarbonitrile
• CAS No: 99902-86-0
• MF: C₁₄H₆Cl₂N₂O
• MW: 289.116240978241
• CID: 1992930
• PubChem ID: 514864
• Update Time: 2025-04-21

4-(3,4-dichlorophenoxy)benzene-1,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenoxy)benzene-1,3-dicarbonitrile
• 1,3-benzenedicarbonitrile, 4-(3,4-dichlorophenoxy)-
• 4-(3,4-DICHLOROPHENOXY)-1,3-BENZENEDICARBONITRILE
• 99902-86-0
• DTXSID20244328
• CHEMBL343110

• Inchi： 1S/C14H6Cl2N2O/c15-12-3-2-11(6-13(12)16)19-14-4-1-9(7-17)5-10(14)8-18/h1-6H
• InChI Key： GJLPRDINGRNTBU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1C=CC(C#N)=CC=1C#N)Cl

Computed Properties

• Exact Mass: 287.986
• Monoisotopic Mass: 287.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 413.4°C at 760 mmHg
• Flash Point: 203.8°C
• Refractive Index: 1.646